Cas no 128537-31-5 (1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, methyl ester
• CAS No: 128537-31-5
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 1222602
• PubChem ID: 14793329
• Update Time: 2025-04-20

1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, methyl ester
• 1H-pyrazo<wbr>
• Methyl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate
• LogP
• METHYL 1-METHYL-3-ETHYL-4-CHLORO-5-PYRAZOLECARBOXYLATE
• methyl 4-chloro-5-ethyl-2-methylpyrazole-3-carboxylate
• DTXSID20564093
• 128537-31-5

• Inchi： 1S/C8H11ClN2O2/c1-4-5-6(9)7(8(12)13-3)11(2)10-5/h4H2,1-3H3
• InChI Key： SRGLWSDPUXKEEP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)N(C)N=C1CC

Computed Properties

• Exact Mass: 202.05103
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12